Cas no 646040-24-6 (2-Thiophenesulfonamide, 4-nitro-N-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Thiophenesulfonamide, 4-nitro-N-[4-(trifluoromethyl)phenyl]-
• CAS No: 646040-24-6
• MF: C₁₁H₇F₃N₂O₄S₂
• MW: 352.309490442276
• CID: 422193
• PubChem ID: 10450635
• Update Time: 2025-04-19

2-Thiophenesulfonamide, 4-nitro-N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 4-nitro-N-[4-(trifluoromethyl)phenyl]-
• 4-nitro-N-[4-(trifluoromethyl)phenyl]thiophene-2-sulfonamide
• GMPKYWBLPFFQGJ-UHFFFAOYSA-N
• DTXSID70440176
• 646040-24-6

• Inchi： 1S/C11H7F3N2O4S2/c12-11(13,14)7-1-3-8(4-2-7)15-22(19,20)10-5-9(6-21-10)16(17)18/h1-6,15H
• InChI Key： GMPKYWBLPFFQGJ-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CS1)[N+](=O)[O-])(NC1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 351.98001
• Monoisotopic Mass: 351.97993354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 89.31